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Introduction

Musk tibetene (CAS No. 145-39-1), chemically known as 1-tert-butyl-3,4,5-trimethyl-2,6-
dinitrobenzene, is a synthetic nitro musk, a class of compounds historically used as fragrance
ingredients in a variety of consumer products including perfumes, soaps, and cosmetics.[1][2]
Due to concerns regarding its environmental persistence, bioaccumulation, and potential
toxicity, its use has been significantly restricted or phased out in many regions.[1][2] This
document provides a comprehensive technical overview of the physicochemical properties of
Musk Tibetene, detailed experimental protocols for its analysis, and visualizations of its
structure and relevant pathways.

Chemical and Physical Properties

Musk tibetene is a solid, crystalline substance with a characteristic musk-like odor.[3][4] Its
high lipophilicity, indicated by a high octanol-water partition coefficient (log Kow), contributes to
its environmental persistence and tendency to bioaccumulate.[2]

General Properties

The fundamental physicochemical properties of Musk Tibetene are summarized in the table
below. These values are a combination of experimental and estimated data from various

sources.
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Property Value Source
CAS Number 145-39-1 [11[3][5](6]
Molecular Formula C13H18N204 31516171
Molecular Weight 266.29 g/mol [B1I51[7]
Appearance Pale yellow crystals 3]

(estimated)

Melting/Congealing Point

135.0-135.5°C

[2](3]

Boiling Point

367.5 - 391.01 °C (estimated)
at 760 mmHg

[213]1[5]

Vapor Pressure

5.22x 104 Pa/5.0x10°%
mmHg at 25 °C (estimated)

[2](3]

Density 1.2+0.1 g/lcm?3 [5]

logP (o/w) 493-5.0 [2][3]

Flash Point >93.33°C (> 200 °F) TCC [3][8]
Solubility

Musk tibetene is characterized by its very low solubility in water and higher solubility in various

organic solvents.[2][3] This property is critical for understanding its environmental transport and

for developing analytical extraction methods.
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Solubility ( g/100g unless
Solvent . Source
specified)

0.052 mg/L (experimental) /
Water 0.2946 mg/L at 25 °C [2][3]

(estimated)

Benzyl Benzoate 27.4 [3][8]
Diethyl Phthalate 13.7 [31[8]
Dimethyl Phthalate 15.6 [31[8]
Ethyl Alcohol (95%) 1.39 [31[8]
Methyl Carbitol 5.4 [31[8]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of Musk
Tibetene.

e Mass Spectrometry (MS): Gas chromatography coupled with mass spectrometry (GC-MS) is
the most common technique for identifying Musk Tibetene. The NIST Mass Spectrometry
Data Center contains reference spectra for this compound.[7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 3C NMR spectra are
available for structural elucidation and confirmation.[7][9] PubChem contains links to
reference spectra.[7]

o Infrared (IR) Spectroscopy: IR spectra, which help identify functional groups, are also
available in spectral databases.[7][10]

Experimental Protocols

The determination of Musk Tibetene in various matrices (e.g., water, soil, cosmetic products)
typically involves extraction followed by chromatographic analysis. Gas chromatography (GC)
is the preferred technique due to the compound's volatility and thermal stability.[11]
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General Protocol: Determination by SPME-GC-MS

This protocol describes a general method for the analysis of Musk Tibetene in aqueous
samples using Solid-Phase Microextraction (SPME) followed by Gas Chromatography-Mass
Spectrometry (GC-MS). SPME is a solvent-free extraction technique that is rapid and sensitive.
[11][12]

1. Objective: To quantify the concentration of Musk Tibetene in a water sample.
2. Materials:

e SPME fiber assembly (e.g., Polydimethylsiloxane - PDMS)

o Gas Chromatograph with a Mass Spectrometer detector (GC-MS)
e Vials with PTFE-lined septa

 Stir plate and stir bars

e Musk Tibetene analytical standard

« Internal standard (e.g., Musk Ketone-d3)

o Organic solvent (e.g., Cyclohexane) for stock solutions[13]

3. Procedure:

Visualizations
Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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